1-Oleoyl-2-stearoyl-3-chloropropanediol chemical structure and properties
1-Oleoyl-2-stearoyl-3-chloropropanediol chemical structure and properties
For Researchers, Scientists, and Drug Development Professionals
Introduction
1-Oleoyl-2-stearoyl-3-chloropropanediol is a specific diacylchloropropanediol, a class of chemical compounds that has garnered significant attention in the fields of food science, toxicology, and analytical chemistry. As an esterified form of 3-monochloropropane-1,2-diol (3-MCPD), it belongs to a group of processing-induced food contaminants commonly found in refined vegetable oils and fats.[1][2] Understanding the chemical structure, properties, and biological interactions of this specific molecule is crucial for assessing its potential toxicological impact and for the development of accurate analytical methods. This technical guide provides a comprehensive overview of the available data on 1-Oleoyl-2-stearoyl-3-chloropropanediol, including its chemical identity, physicochemical properties, and relevant experimental considerations.
Chemical Structure and Identity
1-Oleoyl-2-stearoyl-3-chloropropanediol is a chiral molecule consisting of a chloropropanediol backbone esterified with an oleoyl (B10858665) group at the sn-1 position and a stearoyl group at the sn-2 position. The presence of two different fatty acid chains makes it an asymmetric diacylglycerol derivative.
Chemical Name: (S)-3-Chloro-2-(stearoyloxy)propyl oleate[3] Molecular Formula: C₃₉H₇₃ClO₄[3] Molecular Weight: 641.45 g/mol [3] CAS Number: 1336935-05-7[3]
The structure combines the features of a saturated fatty acid (stearic acid) and a monounsaturated fatty acid (oleic acid), which influences its physical properties and potential interactions with biological systems.
Physicochemical Properties
Detailed experimental data on the physicochemical properties of pure 1-Oleoyl-2-stearoyl-3-chloropropanediol are not extensively available in the public domain. However, based on its chemical structure and information on related compounds, the following properties can be inferred. This information is primarily sourced from chemical supplier data and databases.
| Property | Value/Information |
| Appearance | Likely a solid or semi-solid at room temperature, given the long fatty acid chains. |
| Melting Point | Not explicitly reported. Expected to be higher than triolein (B1671897) and lower than tristearin (B179404) due to the presence of both unsaturated and saturated fatty acids. |
| Boiling Point | Not reported, likely to decompose at high temperatures. |
| Solubility | Expected to be soluble in nonpolar organic solvents like chloroform, dichloromethane, and hexane. Sparingly soluble in polar solvents like ethanol (B145695) and methanol, and practically insoluble in water. |
| Storage Conditions | Recommended to be stored at -20°C for long-term stability.[3] |
Experimental Protocols
Logical Synthesis Workflow
This diagram illustrates a potential multi-step synthesis approach for 1-Oleoyl-2-stearoyl-3-chloropropanediol, starting from glycerol.
Caption: A logical workflow for the synthesis of 1-Oleoyl-2-stearoyl-3-chloropropanediol.
Methodology Outline:
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Protection of Glycerol: The synthesis would likely commence with the selective protection of the sn-1 and sn-3 hydroxyl groups of glycerol, often using a trityl or a similar bulky protecting group that preferentially reacts with the primary hydroxyls.
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Esterification at sn-2: The free secondary hydroxyl group at the sn-2 position would then be esterified with stearic acid or its activated form (e.g., stearoyl chloride or stearic anhydride) in the presence of a suitable catalyst.
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Deprotection and Esterification at sn-1: Selective deprotection of one of the primary hydroxyl groups, followed by esterification with oleic acid, would yield the asymmetric 1-oleoyl-2-stearoyl-3-protected-glycerol.
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Final Deprotection: Removal of the remaining protecting group would yield 1-oleoyl-2-stearoyl-glycerol.
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Chlorination: The final step would involve the chlorination of the free primary hydroxyl group at the sn-3 position. This could be achieved using various chlorinating agents, such as thionyl chloride or a triphenylphosphine/carbon tetrachloride system.
Purification at each step, likely through column chromatography, would be essential to isolate the desired intermediates and the final product in high purity.
Analytical Determination
As a member of the 3-MCPD ester family, the analysis of 1-Oleoyl-2-stearoyl-3-chloropropanediol in complex matrices like edible oils typically involves either indirect or direct methods.
Indirect Methods: These methods involve the hydrolysis of the ester bonds to release free 3-MCPD, which is then derivatized and quantified, usually by gas chromatography-mass spectrometry (GC-MS).
Direct Methods: Direct analysis of the intact ester is possible using liquid chromatography-mass spectrometry (LC-MS), which allows for the determination of the specific fatty acid composition of the 3-MCPD esters.
A general workflow for the LC-MS based analysis is presented below.
Caption: General workflow for the analysis of 3-MCPD esters in food matrices.
Biological Activity and Signaling Pathways
Specific studies on the biological activity and signaling pathways directly involving 1-Oleoyl-2-stearoyl-3-chloropropanediol are currently lacking in the scientific literature. However, research on the broader class of 3-MCPD esters provides some insights into its potential metabolic fate and toxicological implications.
The primary toxicological concern with 3-MCPD esters is their potential to hydrolyze in the gastrointestinal tract, releasing free 3-MCPD.[2][4] Free 3-MCPD is a well-characterized toxicant with carcinogenic potential in animal models.[5]
Studies using in vitro models with human intestinal Caco-2 cells have shown that 3-MCPD monoesters are hydrolyzed, releasing free 3-MCPD. In contrast, 3-MCPD diesters appear to be absorbed and metabolized by the intestinal cells, which may represent a detoxification pathway.[5] It is hypothesized that pancreatic lipases in the human gut can hydrolyze the ester bonds of 3-MCPD esters.[6] The metabolism of a di-ester like 1-Oleoyl-2-stearoyl-3-chloropropanediol could potentially lead to the formation of 3-MCPD-2-monoester and free fatty acids.
The following diagram illustrates the potential metabolic pathway of 3-MCPD diesters in the intestine.
Caption: Potential metabolic fate of 3-MCPD diesters in the intestine.
Conclusion
1-Oleoyl-2-stearoyl-3-chloropropanediol is a chemically defined entity of significant interest due to its presence as a food contaminant. While specific experimental data for the pure compound remains limited, its identity as a 3-MCPD ester allows for a foundational understanding of its properties and analytical determination based on the broader class of compounds. Further research is warranted to elucidate its precise physicochemical properties, develop standardized synthesis protocols, and investigate its specific biological activities and metabolic pathways. Such studies will be invaluable for a more accurate risk assessment and for the development of mitigation strategies in food processing. The use of its deuterated isotopologue as an internal standard in analytical methods highlights its importance in the field of food safety analysis.
References
- 1. 3-Monochloropropane-1,2-diol (MCPD) Esters and Glycidyl Esters | FDA [fda.gov]
- 2. 3-monochloropropane diol (3-MCPD), 3-MCPD esters and glycidyl esters | Institute of Food Science and Technology [ifst.org]
- 3. file.medchemexpress.com [file.medchemexpress.com]
- 4. cfs.gov.hk [cfs.gov.hk]
- 5. Absorption and metabolism of the food contaminant 3-chloro-1,2-propanediol (3-MCPD) and its fatty acid esters by human intestinal Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Esters of 3-chloro-1,2-propanediol (3-MCPD) in vegetable oils: significance in the formation of 3-MCPD - PubMed [pubmed.ncbi.nlm.nih.gov]
